N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide
• InChI: InChI=1S/C14H10ClFINO2/c1-20-13-5-2-8(6-12(13)17)14(19)18-9-3-4-11(16)10(15)7-9/h2-7H,1H3,(H,18,19)
• InChI Key: PTQAFASXEDYYGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)F)Cl)I
• Molecular Formula: C14H10ClFINO2
• Molecular Weight: 405.59 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide, also known as CFIMB, is a chemical compound with potential applications in the field of medical research. This compound is a member of the benzamide family, which is known for its diverse pharmacological activities. CFIMB is a promising molecule that has been the subject of several scientific studies due to its unique chemical structure and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and inflammation. N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. Additionally, N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has been shown to inhibit the activity of the protein NF-κB, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has been shown to have several biochemical and physiological effects. Studies have shown that N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide can induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has been shown to inhibit the migration and invasion of cancer cells, which is important for preventing the spread of cancer. N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has several advantages for use in lab experiments. It is a relatively stable compound that is easy to synthesize and purify. Additionally, N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has been shown to have low toxicity in vitro, making it a safe compound to use in lab experiments. However, N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments. Additionally, N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has not been extensively studied in vivo, so its potential side effects and toxicity in living organisms are not fully understood.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide. One potential area of research is in the development of N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide and its potential therapeutic applications. Finally, studies are needed to investigate the potential side effects and toxicity of N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide in vivo, which is important for determining its safety and efficacy as a potential therapeutic agent.
In conclusion, N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide is a promising molecule with potential applications in the field of medical research. Its unique chemical structure and potential therapeutic benefits have made it the subject of several scientific studies. While there is still much to be learned about N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide, its potential as a therapeutic agent for cancer and inflammation makes it an exciting area of research for the future.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide involves the reaction of 3-chloro-4-fluoroaniline with 3-iodo-4-methoxybenzoic acid in the presence of a catalyst. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has been the subject of several scientific studies due to its potential applications in medical research. One of the primary areas of research for N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide is in the field of cancer treatment. Studies have shown that N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has anticancer properties and can inhibit the growth of cancer cells in vitro. Additionally, N-(3-chloro-4-fluorophenyl)-3-iodo-4-methoxybenzamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.